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trans-3’-Hydroxy Cotinine-O-(4-deoxy-4,5-didehydro)-β-D-glucuronide Methyl Ester trans-3’-Hydroxy Cotinine-O-(4-deoxy-4,5-didehydro)-β-D-glucuronide Methyl Ester
Brand Name: Vulcanchem
CAS No.: 1217540-34-5
VCID: VC0019956
InChI: InChI=1S/C17H20N2O7/c1-19-10(9-4-3-5-18-8-9)6-12(15(19)22)25-17-14(21)11(20)7-13(26-17)16(23)24-2/h3-5,7-8,10-12,14,17,20-21H,6H2,1-2H3/t10-,11-,12+,14+,17+/m0/s1
SMILES: CN1C(CC(C1=O)OC2C(C(C=C(O2)C(=O)OC)O)O)C3=CN=CC=C3
Molecular Formula: C17H20N2O7
Molecular Weight: 364.354

trans-3’-Hydroxy Cotinine-O-(4-deoxy-4,5-didehydro)-β-D-glucuronide Methyl Ester

CAS No.: 1217540-34-5

Reference Standards

VCID: VC0019956

Molecular Formula: C17H20N2O7

Molecular Weight: 364.354

trans-3’-Hydroxy Cotinine-O-(4-deoxy-4,5-didehydro)-β-D-glucuronide Methyl Ester - 1217540-34-5

CAS No. 1217540-34-5
Product Name trans-3’-Hydroxy Cotinine-O-(4-deoxy-4,5-didehydro)-β-D-glucuronide Methyl Ester
Molecular Formula C17H20N2O7
Molecular Weight 364.354
IUPAC Name methyl (2R,3R,4S)-3,4-dihydroxy-2-[(3R,5S)-1-methyl-2-oxo-5-pyridin-3-ylpyrrolidin-3-yl]oxy-3,4-dihydro-2H-pyran-6-carboxylate
Standard InChI InChI=1S/C17H20N2O7/c1-19-10(9-4-3-5-18-8-9)6-12(15(19)22)25-17-14(21)11(20)7-13(26-17)16(23)24-2/h3-5,7-8,10-12,14,17,20-21H,6H2,1-2H3/t10-,11-,12+,14+,17+/m0/s1
Standard InChIKey CAVBICHEBRPWPW-IGXHCJPISA-N
SMILES CN1C(CC(C1=O)OC2C(C(C=C(O2)C(=O)OC)O)O)C3=CN=CC=C3
PubChem Compound 71748946
Last Modified Nov 11 2021
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